Cas no 2034410-44-9 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 2034410-44-9
• MF: C₁₆H₁₄ClF₃N₂O₃S
• MW: 406.8072
• CID: 5349504
• Update Time: 2023-11-21

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]oxamide
• N1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C16H14ClF3N2O3S/c1-25-11(12-6-7-13(17)26-12)8-21-14(23)15(24)22-10-5-3-2-4-9(10)16(18,19)20/h2-7,11H,8H2,1H3,(H,21,23)(H,22,24)
• InChI Key： KSJWYJFFZPNBER-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C(F)(F)F)=O)=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• XLogP3: 3.8
• Topological Polar Surface Area: 95.7